Cas no 71888-57-8 (1-Pyrrolidinepentanenitrile)
1-Pyrrolidinepentanenitrile structure
Product Name:1-Pyrrolidinepentanenitrile
1-Pyrrolidinepentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinepentanenitrile
- 5-pyrrolidin-1-ylpentanenitrile
- pyrrolidine-1-valeronitrile
- 1-Pyrrolidinevaleronitrile
- 5-(pyrrolidin-1-yl)-pentanenitrile
- AC1L3XO6
- AC1Q4S8N
- AG-G-82410
- NSC96979
- SureCN149979
- EINECS 276-146-6
- SCHEMBL149979
- NCGC00246905-01
- NSC-96979
- SMR000528451
- A1-63964
- 71888-57-8
- NSC 96979
- NS00061544
- MLS000736980
- ZNX3HAT3CL
- CHEMBL1525379
- DTXSID20222146
- AKOS009058729
- UNII-ZNX3HAT3CL
- 5-(PYRROLIDIN-1-YL)PENTANENITRILE
-
- Inchi: 1S/C9H16N2/c10-6-2-1-3-7-11-8-4-5-9-11/h1-5,7-9H2
- InChI Key: VZTHTEUIDBTOLX-UHFFFAOYSA-N
- SMILES: N1(CCCCC#N)CCCC1
Computed Properties
- Exact Mass: 152.13148
- Monoisotopic Mass: 152.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
- XLogP3: 1.2
Experimental Properties
- Density: 0.949
- Boiling Point: 269.3°C at 760 mmHg
- Flash Point: 109.9°C
- Refractive Index: 1.475
- PSA: 27.03
- LogP: 1.71398
1-Pyrrolidinepentanenitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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